Cas no 1805168-37-9 (2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide)

• Product Name: 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide
• CAS No: 1805168-37-9
• MF: C₇H₇BrF₂N₂O₃S
• MW: 317.107886552811
• CID: 4861604
• Update Time: 2025-10-29

2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide

• Inchi： 1S/C7H7BrF2N2O3S/c1-15-4-2-3(7(9)10)12-6(8)5(4)16(11,13)14/h2,7H,1H3,(H2,11,13,14)
• InChI Key： UZQIDSGSSGDYCW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(F)F)=N1)OC)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1.1
• Topological Polar Surface Area: 90.7

Additional information on 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide

Comprehensive Overview of 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide (CAS No. 1805168-37-9)

The compound 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide (CAS No. 1805168-37-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a pyridine core, bromo substitution, and difluoromethyl group, this molecule exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are particularly interested in its sulfonamide moiety, which is known to enhance bioavailability and target specificity in bioactive molecules.

In recent years, the demand for heterocyclic compounds like 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide has surged due to their versatility in designing novel pharmaceuticals and agrochemicals. The difluoromethyl group, in particular, has become a hotspot in medicinal chemistry, as it can mimic metabolic stability and improve lipophilicity—a key factor in optimizing drug candidates. This aligns with the growing trend of fluorinated compounds in the pharmaceutical industry, where researchers seek to address challenges like drug resistance and off-target effects.

The synthesis and applications of 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide are often discussed in the context of structure-activity relationship (SAR) studies. Its methoxy and bromo substituents contribute to electronic and steric effects, which are critical for modulating interactions with biological targets. This has led to its exploration in enzyme inhibition and receptor modulation, areas where precision in molecular design is paramount. Additionally, the compound’s sulfonamide group is frequently leveraged in the development of antibacterial and antifungal agents, reflecting the urgent need for new antimicrobial solutions amid rising global health concerns.

From an agrochemical perspective, 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide is studied for its potential role in pesticide formulation. The difluoromethyl moiety is known to enhance the stability and efficacy of agrochemicals, making it a valuable component in sustainable farming practices. This resonates with current debates on environmentally friendly pesticides and the reduction of chemical residues in food products—a topic frequently searched by consumers and policymakers alike.

The analytical characterization of 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are critical for regulatory compliance and industrial applications. As the pharmaceutical and agrochemical sectors increasingly adopt green chemistry principles, the synthesis of this compound is also being optimized to minimize waste and energy consumption—a trend that aligns with the broader push for sustainable chemical manufacturing.

In summary, 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-sulfonamide (CAS No. 1805168-37-9) represents a compelling case study in the intersection of medicinal chemistry and agrochemical innovation. Its multifaceted applications, combined with the rising interest in fluorinated heterocycles, position it as a compound of enduring relevance in scientific research and industrial development. Future studies will likely explore its potential in emerging fields such as precision agriculture and targeted drug delivery, further solidifying its role in advancing human health and environmental sustainability.